Cas no 2228625-46-3 (2-(2-chloroquinolin-3-yl)oxyacetic acid)

• Product Name: 2-(2-chloroquinolin-3-yl)oxyacetic acid
• CAS No: 2228625-46-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 6012387
• PubChem ID: 165707562
• Update Time: 2025-06-13

2-(2-chloroquinolin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroquinolin-3-yl)oxyacetic acid
• EN300-1992433
• 2-[(2-chloroquinolin-3-yl)oxy]acetic acid
• 2228625-46-3

• Inchi： 1S/C11H8ClNO3/c12-11-9(16-6-10(14)15)5-7-3-1-2-4-8(7)13-11/h1-5H,6H2,(H,14,15)
• InChI Key： IIVWBUZZIFRVHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)OCC(=O)O

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(2-chloroquinolin-3-yl)oxyacetic acid

Professional Introduction to 2-(2-chloroquinolin-3-yl)oxyacetic Acid (CAS No. 2228625-46-3)

2-(2-chloroquinolin-3-yl)oxyacetic acid, with the CAS number 2228625-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse pharmacological properties and potential applications in drug development. The unique structural features of 2-(2-chloroquinolin-3-yl)oxyacetic acid, particularly the presence of a chloro substituent and an oxyacetic acid moiety, contribute to its distinctive chemical behavior and biological activity.

The synthesis and characterization of 2-(2-chloroquinolin-3-yl)oxyacetic acid have been subjects of extensive research due to its promising role as a intermediate in the development of novel therapeutic agents. The compound's quinoline core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the chloro group at the 2-position and the oxyacetic acid group at the 3-position enhance its reactivity and binding affinity, making it a valuable candidate for further functionalization.

In recent years, there has been a surge in research focusing on quinoline derivatives for their antimicrobial, antiviral, and anticancer properties. The structural motif of 2-(2-chloroquinolin-3-yl)oxyacetic acid aligns with this trend, as it combines the pharmacophoric elements necessary for effective biological activity. Studies have demonstrated that modifications in this region can lead to compounds with enhanced potency and selectivity against specific disease targets.

One of the most compelling aspects of 2-(2-chloroquinolin-3-yl)oxyacetic acid is its potential application in the development of targeted therapies. The compound's ability to modulate key enzymatic pathways has been explored in various preclinical studies. For instance, researchers have investigated its interaction with enzymes involved in cell proliferation and apoptosis, suggesting its potential as an anti-cancer agent. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design.

The chemical properties of 2-(2-chloroquinolin-3-yl)oxyacetic acid, such as its solubility, stability, and metabolic profile, are also critical factors in drug development. These properties determine how the compound behaves within biological systems and influence its bioavailability and efficacy. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound in high purity, facilitating further research into its pharmacological effects.

The role of computational methods in understanding the behavior of 2-(2-chloroquinolin-3-yl)oxyacetic acid cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding mechanism and help optimize the structure for improved activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more rapidly.

In conclusion, 2-(2-chloroquinolin-3-yl)oxyacetic acid (CAS No. 2228625-46-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.